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Compound of Interest

Compound Name: Glycine tert-butyl ester

Cat. No.: B1329911

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for Glycine tert-butyl ester, including personal protective equipment
(PPE), operational plans for handling and storage, and disposal procedures.

Personal Protective Equipment (PPE)

While Glycine tert-butyl ester is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard, adherence to standard laboratory safety protocols is crucial. The
following table summarizes the recommended PPE for handling this compound.[1]
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Operation

Recommended Personal Protective
Equipment

Weighing and Solution Preparation

Primary Eye Protection: Chemical splash
goggles compliant with OSHA 29 CFR 1910.133
or European Standard EN 166. Gloves:
Chemically resistant gloves. Butyl or Viton
gloves are recommended for handling esters.[2]
[31[4]1[5][6] Nitrile gloves may also be suitable for
incidental contact. Body Protection: A standard

laboratory coat.

Chemical Synthesis and Reactions

Primary Eye Protection: Chemical splash
goggles compliant with OSHA 29 CFR 1910.133
or European Standard EN 166.[1][7][8][9]
Gloves: Double-gloving with chemically resistant
gloves (e.g., Butyl or Viton) is recommended,
especially for prolonged handling.[2][3][4][5][6]
Body Protection: A flame-resistant lab coat. For
larger volumes, a chemical-resistant apron over
the lab coat is advised. Respiratory Protection:
Work should be conducted in a certified

chemical fume hood.

Spill Cleanup

Primary Eye Protection: Chemical splash
goggles and a face shield. Gloves: Heavy-duty,
chemically resistant gloves (e.g., Butyl or Viton).
[2][3][4][5][6] Body Protection: Chemical-
resistant apron over a lab coat. Respiratory
Protection: If a significant spill occurs outside of
a fume hood, an appropriate respirator with a

particle filter may be necessary.[1]

Waste Disposal

Primary Eye Protection: Chemical splash
goggles. Gloves: Chemically resistant gloves
(e.g., Butyl, Viton, or Nitrile). Body Protection: A

standard laboratory coat.
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Operational Plans
Handling and Storage Protocol

Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Ensure the container is clearly labeled with the chemical name, purity, and any relevant
hazard information.

» Verify that the Safety Data Sheet (SDS) is readily accessible.

Storage:

» Store Glycine tert-butyl ester in a cool, dry, and well-ventilated area.[7]

o Keep the container tightly closed when not in use.[7]

o Store away from incompatible materials such as strong oxidizing agents and acids.[7][9]

Dispensing and Use:

All handling of Glycine tert-butyl ester should be performed in a well-ventilated area,
preferably within a chemical fume hood.

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with skin and eyes.[1]

Avoid inhalation of any vapors or mists.[1]

After handling, wash hands thoroughly with soap and water.

Spill Cleanup Protocol

In the event of a spill, follow these steps:

o Alert Personnel: Immediately notify others in the vicinity of the spill.
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» Evacuate (if necessary): For large or uncontained spills, evacuate the immediate area.

o Assess the Spill: Determine the extent of the spill and the associated risks. For small,
incidental spills, trained laboratory personnel can proceed with cleanup.

e Don PPE: Wear the appropriate PPE for spill cleanup as detailed in the PPE table.

o Contain the Spill: Use an absorbent material, such as vermiculite, sand, or a commercial
sorbent pad, to contain the spill and prevent it from spreading.[10][11]

o Absorb the Spill: Apply the absorbent material over the entire spill area, working from the
outside in.

o Collect the Waste: Once the liquid has been fully absorbed, carefully scoop the material into
a designated, labeled waste container.

o Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.

o Dispose of Waste: All contaminated materials, including absorbents and cleaning supplies,
must be disposed of as hazardous waste in accordance with institutional and local
regulations.

Disposal Plan

Chemical waste generators are responsible for the proper classification and disposal of
hazardous waste.[1]
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Waste Type Disposal Procedure

Dispose of as chemical waste in a clearly
) labeled, sealed container. Follow your
Unused Glycine tert-butyl ester o )
institution's hazardous waste disposal

guidelines.

Collect all contaminated solid waste in a
Contaminated Materials (e.g., gloves, absorbent  designated, labeled hazardous waste container.
pads, glassware) Ensure the container is kept closed when not in

use.

Rinse empty containers thoroughly with a

suitable solvent. The rinsate should be collected
Empty Containers and disposed of as hazardous waste. Once

decontaminated, the container can be disposed

of according to institutional guidelines.

Regulatory Considerations:

» All hazardous waste must be managed in accordance with the Resource Conservation and
Recovery Act (RCRA) and any applicable state and local regulations.

o Laboratories in academic institutions may be subject to the regulations outlined in 40 CFR
Part 262, Subpart K, which provides alternative requirements for managing hazardous waste
in laboratories.[12]

¢ \Waste containers must be labeled with the words "Hazardous Waste," the full chemical name
of the contents, and the date of accumulation.[13][14]

Workflow for Safe Handling of Glycine tert-butyl
ester
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Workflow for Safe Handling of Glycine tert-butyl ester
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Caption: A flowchart illustrating the safe handling workflow for Glycine tert-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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